Cas no 1805-65-8 (2-tert-Butylindole)

2-tert-Butylindole structure
2-tert-Butylindole structure
Product Name:2-tert-Butylindole
CAS No:1805-65-8
MF:C12H15N
MW:173.254203081131
MDL:MFCD04004060
CID:42019
PubChem ID:594166
Update Time:2025-04-18

2-tert-Butylindole Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butyl-1H-indole
    • 2-(tert-Butyl)-1H-indole
    • 1H-Indole, 2-(1,1-dimethylethyl)-
    • 2-tert-Butylindole
    • 2-(tert-butyl)indole
    • 1H-Indole,2-(1,1-dimethylethyl)-
    • WVPGIDWFLXGCLA-UHFFFAOYSA-N
    • 2-Tert butyl-1H-indole
    • Indole, 2-tert-butyl-
    • 2-t-butylindole
    • 2-tert-Butyl indole
    • PubChem7979
    • 2-tert-Butyl-1H-indole #
    • WVPGIDWFLXGCLA-UHFFFAOYSA-
    • BBL021455
    • STK894168
    • SBB088794
    • RP10
    • Q63395702
    • InChI=1/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
    • DTXSID30344060
    • SCHEMBL399327
    • J-506610
    • FT-0659605
    • Y10991
    • SY260951
    • AKOS005071513
    • 9Z-0804
    • 1805-65-8
    • CS-0060883
    • A812547
    • MFCD04004060
    • 2-(1,1-Dimethylethyl)-1H-indole; 2-tert-Butyl-1H-indole
    • MDL： MFCD04004060
    • Inchi： 1S/C12H15N/c1-12(2,3)11-8-9-6-4-5-7-10(9)13-11/h4-8,13H,1-3H3
    • InChI Key： WVPGIDWFLXGCLA-UHFFFAOYSA-N
    • SMILES： N1C2C=CC=CC=2C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 173.12000
  • Monoisotopic Mass: 173.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 15.8
  • Molecular Weight: 173.25

Experimental Properties

  • Density: 1.027
  • Melting Point: 75-76°C
  • Boiling Point: 294.5 °C at 760 mmHg
  • Flash Point: 122.7 °C
  • Refractive Index: 1.59
  • PSA: 15.79000
  • LogP: 3.46540

2-tert-Butylindole Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-tert-Butylindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-tert-Butylindole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1805-65-8)2-tert-Butylindole
Order Number:A812547
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):598.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1805-65-8)2-tert-Butylindole
A812547
Purity:99%
Quantity:25g
Price ($):598.0
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